Cas no 2367619-63-2 (2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 2367619-63-2
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.29
• CID: 5077971
• PubChem ID: 151449452
• Update Time: 2026-03-01

2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-
• TMX-4100
• CS-0371240
• 2367619-63-2
• 3-(4-thiophen-3-yltriazol-1-yl)piperidine-2,6-dione
• CHEMBL5091525
• HY-145321
• F83835
• 3-(4-(Thiophen-3-yl)-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione
• EX-A6059
• AKOS040757594
• DA-78516
• MS-23693
• GLXC-25097
• SCHEMBL22711376

• Inchi： 1S/C11H10N4O2S/c16-10-2-1-9(11(17)12-10)15-5-8(13-14-15)7-3-4-18-6-7/h3-6,9H,1-2H2,(H,12,16,17)
• InChI Key： PGEUBQZQGXWTFO-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2C=C(C3C=CSC=3)N=N2)C1=O

Computed Properties

• Exact Mass: 262.05244675g/mol
• Monoisotopic Mass: 262.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Additional information on 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-

Introduction to 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] (CAS No: 2367619-63-2)

2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] (CAS No: 2367619-63-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a piperidine ring fused with a dione moiety and an attached triazole-thiophene hybrid. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] is composed of several key functional groups that contribute to its reactivity and potential biological activity. The piperidine ring is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with biological targets and its favorable pharmacokinetic properties. The dione group introduces electrophilic centers that can participate in various chemical reactions, while the triazole-thiophene moiety adds additional layers of complexity and potential for bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have suggested that the presence of the triazole-thiophene group may enhance binding affinity to certain enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. Additionally, the dione functionality has been shown to exhibit interesting redox properties, which could be exploited in the development of prodrugs or bioactivatable compounds.

The synthesis of 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] presents unique challenges due to the complexity of its structure. However, recent methodologies in organic synthesis have made significant strides in facilitating the construction of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been particularly effective in streamlining the synthetic route. These advancements not only improve yield but also enhance the scalability of production, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary studies have highlighted the potential of 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] as an inhibitor of various enzymatic targets. For instance, its structural motif has shown promise in inhibiting kinases and phosphodiesterases that are implicated in inflammatory and infectious diseases. Furthermore, the thiophene ring has been associated with antifungal and antibacterial properties in several natural products. These findings suggest that this compound could serve as a lead molecule for developing novel antimicrobial agents.

The role of 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] in drug discovery is further underscored by its ability to undergo derivatization into more complex analogs. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacological profile. This flexibility makes it an attractive scaffold for structure-based drug design approaches.

Current research is also exploring the potential applications of 2,6-Piperidinedione, 3-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl] in therapeutic areas beyond infectious diseases. Preliminary data suggest that it may have neuroprotective effects due to its interaction with specific neurotransmitter receptors. Additionally, its redox-active nature has raised interest in its potential use as an antioxidant or prodrug candidate for treating oxidative stress-related disorders.

The development of new synthetic methodologies continues to be a key focus area for researchers working with 2,6-Piperidinedione derivatives. Innovations such as flow chemistry and biocatalysis are being explored to improve reaction efficiency and sustainability. These green chemistry approaches align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

The future prospects for CAS No: 2367619-63-2 are promising as more research unfolds. As computational tools become more sophisticated and high-throughput screening methods become more accessible，the identification of novel derivatives with enhanced biological activity will likely accelerate. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion,CAS No: 2367619-63-2 represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile reactivity。 Its potential as a lead compound for drug discovery underscores the importance of continued research into heterocyclic molecules like this one。 As our understanding of molecular interactions deepens，compounds such as these will play an increasingly vital role in addressing unmet medical needs worldwide。